Cas no 95633-74-2 (1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-)

1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)- structure
95633-74-2 structure
Product Name:1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-
CAS No:95633-74-2
MF:C11H18N2O
MW:194.273422718048
CID:799646
PubChem ID:13382627
Update Time:2025-04-19

1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-
    • 1-(1-methylimidazol-2-yl)heptan-1-one
    • 2-N-HEPTANOYL-1-METHYLIMIDAZOLE
    • 1-(1-Methyl-1H-imidazol-2-yl)heptan-1-one
    • 95633-74-2
    • 1-(1-methyl-1H-imidazol-2-yl)-heptan-1-one
    • AKOS006242429
    • DTXSID40538918
    • Inchi: 1S/C11H18N2O/c1-3-4-5-6-7-10(14)11-12-8-9-13(11)2/h8-9H,3-7H2,1-2H3
    • InChI Key: QJAQSFVUJZQTMP-UHFFFAOYSA-N
    • SMILES: O=C(C1=NC=CN1C)CCCCCC

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.01
  • Boiling Point: 315.9°C at 760 mmHg
  • Flash Point: 144.9°C
  • Refractive Index: 1.517
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd